Cas no 1536796-62-9 (5-Amino-2-ethyl-1,3-thiazole-4-carboxylic acid)

• Product Name: 5-Amino-2-ethyl-1,3-thiazole-4-carboxylic acid
• CAS No: 1536796-62-9
• MF: C₆H₈N₂O₂S
• MW: 172.204919815063
• CID: 6401943
• PubChem ID: 67421917
• Update Time: 2025-06-22

5-Amino-2-ethyl-1,3-thiazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-717294
• 5-amino-2-ethyl-1,3-thiazole-4-carboxylic acid
• Z1813169969
• 1536796-62-9
• SCHEMBL2474416
• 5-Amino-2-ethyl-1,3-thiazole-4-carboxylic acid

• Inchi： 1S/C6H8N2O2S/c1-2-3-8-4(6(9)10)5(7)11-3/h2,7H2,1H3,(H,9,10)
• InChI Key： ZSSOPRDKTBJRQJ-UHFFFAOYSA-N
• SMILES： S1C(=C(C(=O)O)N=C1CC)N

Computed Properties

• Exact Mass: 172.03064868g/mol
• Monoisotopic Mass: 172.03064868g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 104Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazolecarboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles Thiazolecarboxylic acids and derivatives

Additional information on 5-Amino-2-ethyl-1,3-thiazole-4-carboxylic acid

5-Amino-2-ethyl-1,3-thiazole-4-carboxylic Acid (CAS No. 1536796-62-9): A Comprehensive Overview

5-Amino-2-ethyl-1,3-thiazole-4-carboxylic acid (CAS No. 1536796-62-9) is a versatile compound with significant potential in various fields of chemistry and biology. This compound belongs to the class of thiazoles, which are heterocyclic compounds containing a sulfur and a nitrogen atom in a five-membered ring. The unique structure of 5-amino-2-ethyl-1,3-thiazole-4-carboxylic acid makes it an interesting candidate for pharmaceutical and chemical research.

The chemical formula of 5-amino-2-ethyl-1,3-thiazole-4-carboxylic acid is C₇H₁₀N₂O₂S, and it has a molecular weight of 186.23 g/mol. The compound is characterized by its amino group, ethyl substituent, and carboxylic acid functional group, which contribute to its reactivity and potential applications in drug design and synthesis.

In recent years, thiazoles have gained considerable attention due to their diverse biological activities. Studies have shown that thiazoles can exhibit antimicrobial, antifungal, and anticancer properties. The presence of the amino group in 5-amino-2-ethyl-1,3-thiazole-4-carboxylic acid enhances its ability to form hydrogen bonds, which can be crucial for interactions with biological targets such as enzymes and receptors.

The carboxylic acid functional group in 5-amino-2-ethyl-1,3-thiazole-4-carboxylic acid also plays a significant role in its biological activity. Carboxylic acids are known to form salts and esters, which can modulate the compound's solubility and bioavailability. This property makes 5-amino-2-ethyl-1,3-thiazole-4-carboxylic acid a valuable starting material for the synthesis of prodrugs and other bioactive molecules.

In the context of drug discovery, 5-amino-2-ethyl-1,3-thiazole-4-carboxylic acid has been explored as a scaffold for the development of novel therapeutic agents. For instance, researchers have synthesized derivatives of this compound with enhanced potency against specific targets such as kinases and proteases. These derivatives have shown promising results in preclinical studies, demonstrating their potential for further development into clinical candidates.

The synthetic accessibility of 5-amino-2-ethyl-1,3-thiazole-4-carboxylic acid is another factor that contributes to its appeal in pharmaceutical research. Various synthetic routes have been developed to produce this compound efficiently and cost-effectively. One common approach involves the condensation of 2-bromoacetic acid with thiourea followed by alkylation with ethyl iodide and subsequent amino substitution. These methods provide a robust foundation for large-scale production and optimization of the compound's properties.

Beyond its pharmaceutical applications, 5-amino-2-ethyl-1,3-thiazole-4-carboxylic acid has also found use in materials science. The unique electronic properties of thiazoles make them suitable for the development of functional materials such as polymers and coatings. For example, thiazole-based polymers have been investigated for their potential in electronic devices due to their high thermal stability and excellent mechanical properties.

In summary, 5-amino-2-ethyl-1,3-thiazole-4-carboxylic acid (CAS No. 1536796-62-9) is a multifaceted compound with a wide range of applications in chemistry and biology. Its structural features make it an attractive candidate for drug discovery and materials science research. Ongoing studies continue to uncover new possibilities for this compound, highlighting its importance in both academic and industrial settings.